Cas no 1492961-97-3 (1-Cyclopropylpropane-1-thiol)

• Product Name: 1-Cyclopropylpropane-1-thiol
• CAS No: 1492961-97-3
• MF: C₆H₁₂S
• MW: 116.224480628967
• CID: 5700225
• PubChem ID: 57086834
• Update Time: 2025-05-19

1-Cyclopropylpropane-1-thiol Chemical and Physical Properties

Names and Identifiers

• AKOS014250535
• EN300-1288513
• 1492961-97-3
• 1-cyclopropylpropane-1-thiol
• Cyclopropanemethanethiol, α-ethyl-
• SCHEMBL6584389
• 1-Cyclopropylpropane-1-thiol

• Inchi： 1S/C6H12S/c1-2-6(7)5-3-4-5/h5-7H,2-4H2,1H3
• InChI Key： ANDNIEQICNZCKC-UHFFFAOYSA-N
• SMILES： SC(CC)C1CC1

Computed Properties

• Exact Mass: 116.06597156g/mol
• Monoisotopic Mass: 116.06597156g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 57.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 1Ų

Experimental Properties

• Density: 0.973±0.06 g/cm3(Predicted)
• Boiling Point: 150.2±9.0 °C(Predicted)
• pka: 10.88±0.10(Predicted)

Additional information on 1-Cyclopropylpropane-1-thiol

1-Cyclopropylpropane-1-thiol: A Comprehensive Overview

1-Cyclopropylpropane-1-thiol, also known by its CAS number 1492961-97-3, is a sulfur-containing organic compound with a unique structure that has garnered significant attention in the fields of chemistry and materials science. This compound is characterized by its cyclopropyl group attached to a thiol functional group, making it a versatile building block for various applications. Recent studies have highlighted its potential in catalysis, drug design, and advanced materials development.

The molecular structure of 1-Cyclopropylpropane-1-thiol consists of a cyclopropane ring fused to a propane backbone, with a thiol (-SH) group at the terminal position. This arrangement imparts the compound with unique electronic and steric properties, which are highly desirable in chemical synthesis. Researchers have explored its ability to act as a ligand in transition metal complexes, where it can stabilize metal centers and enhance catalytic activity. For instance, recent findings suggest that this compound can serve as an effective ligand in palladium-catalyzed cross-coupling reactions, which are pivotal in organic synthesis.

In terms of synthesis, 1-Cyclopropylpropane-1-thiol can be prepared through various methods, including the cycloaddition of thiocarbonyl compounds with alkenes or alkynes. One notable approach involves the use of transition metal catalysts to facilitate the formation of the cyclopropane ring. These methods have been optimized to achieve high yields and selectivity, making the compound accessible for large-scale applications.

The applications of 1-Cyclopropylpropane-1-thiol extend beyond traditional chemical synthesis. Recent studies have demonstrated its potential in the development of novel materials, such as thiol-based polymers and self-healing materials. Its ability to form strong hydrogen bonds and disulfide linkages makes it an ideal candidate for creating robust and dynamic materials. Additionally, researchers have investigated its role in drug delivery systems, where its sulfur-containing functional groups can enhance bioavailability and targeting efficiency.

In the field of catalysis, 1-Cyclopropylpropane-1-thiol has shown promise as a co-catalyst in asymmetric catalysis reactions. Its chiral environment can induce enantioselectivity in reactions, making it valuable for the production of chiral pharmaceuticals and agrochemicals. Recent advancements in this area have focused on optimizing reaction conditions to maximize enantioselectivity while maintaining high catalytic activity.

The stability and reactivity of 1-Cyclopropylpropane-1-thiol under various conditions have also been extensively studied. Researchers have found that the compound exhibits good thermal stability and resistance to oxidation under mild conditions. However, its reactivity towards nucleophiles and electrophiles makes it suitable for participating in a wide range of chemical transformations.

In conclusion, 1-Cyclopropylpropane-1-thiol, with its unique structure and versatile properties, continues to be a focal point in chemical research. Its applications span across multiple disciplines, from catalysis to materials science, and ongoing studies promise further innovations in its utilization. As research progresses, this compound is expected to play an increasingly important role in advancing both academic and industrial applications.